Cas no 2807441-87-6 (4-Bromo-2-isopropoxy-6-methylaniline)

• Product Name: 4-Bromo-2-isopropoxy-6-methylaniline
• CAS No: 2807441-87-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6795656
• PubChem ID: 164895665
• Update Time: 2025-08-05

4-Bromo-2-isopropoxy-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isopropoxy-6-methylaniline
• 2807441-87-6
• MFCD34764841

• Inchi： 1S/C10H14BrNO/c1-6(2)13-9-5-8(11)4-7(3)10(9)12/h4-6H,12H2,1-3H3
• InChI Key： YNPBEQAHJSGDRU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)OC(C)C)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-Bromo-2-isopropoxy-6-methylaniline

Introduction to 4-Bromo-2-isopropoxy-6-methylaniline (CAS No. 2807441-87-6)

4-Bromo-2-isopropoxy-6-methylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2807441-87-6, exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and isopropoxy substituents, along with a methyl group on the aniline ring, imparts distinct reactivity and functional properties that are highly relevant to modern drug discovery efforts.

The< strong>isopropoxy group in the molecule enhances its solubility in organic solvents, facilitating its use in synthetic protocols. This characteristic is particularly advantageous when designing multi-step synthetic routes, as it allows for better control over reaction conditions and product isolation. Additionally, the< strong>bromine atom serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The< strong>methylaniline backbone of this compound provides a stable aromatic system that can interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it a promising candidate for developing small-molecule inhibitors or modulators of enzymatic and receptor-based pathways. Recent studies have highlighted the potential of aniline derivatives in addressing various therapeutic challenges, including inflammation, neurodegeneration, and metabolic disorders.

In the context of contemporary pharmaceutical research, 4-Bromo-2-isopropoxy-6-methylaniline has been explored for its role in generating novel pharmacophores. The combination of electron-withdrawing and electron-donating groups on the aromatic ring creates a favorable environment for selective binding to biological macromolecules. For instance, modifications at the< strong>2-isopropoxy position have been shown to influence the metabolic stability and pharmacokinetic profiles of derived compounds, making this moiety particularly interesting for optimizing drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interaction patterns of< strong>4-Bromo-2-isopropoxy-6-methylaniline-derived molecules with target proteins. These virtual screening approaches have accelerated the identification of lead compounds for further experimental validation. Moreover, the integration of machine learning algorithms has allowed for the rapid optimization of molecular structures by predicting structural modifications that enhance binding efficacy.

The synthesis of< strong>4-Bromo-2-isopropoxy-6-methylaniline involves a series of well-established organic transformations that highlight its synthetic utility. The bromination step at the 4-position introduces reactivity that can be leveraged in subsequent cross-coupling reactions. The isopropoxy group is typically introduced via nucleophilic substitution or etherification reactions, which are both efficient and scalable. The methylation at the 6-position further refines the electronic properties of the aromatic ring, making it more amenable to diverse functionalization strategies.

The pharmaceutical industry has shown particular interest in aniline derivatives due to their broad spectrum of biological activities. For example, analogs of< strong>4-Bromo-2-isopropoxy-6-methylaniline have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine substituent allows for easy manipulation through palladium-catalyzed reactions, enabling the construction of complex heterocyclic systems that mimic natural product scaffolds.

In conclusion, 4-Bromo-2-isopropoxy-6-methylaniline (CAS No. 2807441-87-6) represents a significant tool in modern medicinal chemistry. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic methodologies and computational tools, compounds like this will play an increasingly important role in drug discovery and development pipelines.